Cas no 149771-16-4 (2-(Methylthio)-4,5-pyrimidinedicarboxylic acid)

• Product Name: 2-(Methylthio)-4,5-pyrimidinedicarboxylic acid
• CAS No: 149771-16-4
• MF: C₇H₆N₂O₄S
• MW: 214.198540210724
• MDL: MFCD13195439
• CID: 1056258
• Update Time: 2025-04-20

2-(Methylthio)-4,5-pyrimidinedicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Methylthio)pyrimidine-4,5-dicarboxylic acid
• 2-(Methylthio)-4,5-pyrimidinedicarboxylic Acid
• 2-Methylthiopropylisocyanat
• 2-methylthiopyrimidine-4,5-dicarboxylic acid
• Propane,1-isocyanato-2-(methylthio)
• PubChem18578
• 2-methylsulfanylpyrimidine-4,5-dicarboxylic Acid
• 5304AJ
• FCH1382249
• SY007067
• AX8174079
• 2-(Methylthio)-4,5-pyrimidinedicarboxylicAcid
• 2-(Methylthio)-4,5-pyrimidinedicarboxylic cid
• 2-(Methylthio)-4,5-pyrimidinedicarboxylic acid

• MDL： MFCD13195439
• Inchi： 1S/C7H6N2O4S/c1-14-7-8-2-3(5(10)11)4(9-7)6(12)13/h2H,1H3,(H,10,11)(H,12,13)
• InChI Key： MGRTXKQPRHOSTJ-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=C(C(=O)O)C(C(=O)O)=N1

Computed Properties

• Exact Mass: 214.00500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 248
• Topological Polar Surface Area: 126

Experimental Properties

• Flash Point: 253.639℃
• PSA: 125.68000
• LogP: 0.59490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives